Cas no 1821740-54-8 (tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate
• CAS No: 1821740-54-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD26516422
• CID: 4619652
• PubChem ID: 68435201
• Update Time: 2025-06-09

tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate
• AC4864
• 1821740-54-8
• tert-Butyl (3S,4S)-4-hydroxy-3-methylpiperidine-1-carboxylate
• CS-0101490
• SCHEMBL2904961
• (3S,4S)-1-Boc-4-hydroxy-3-methylpiperidine
• PS-19635
• 1-piperidinecarboxylic acid, 4-hydroxy-3-methyl-, 1,1-dimethylethyl ester, (3r,4r)-rel-
• AKOS037631107

• MDL： MFCD26516422
• Inchi： 1S/C11H21NO3/c1-8-7-12(6-5-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m0/s1
• InChI Key： PSDMSGJMWVMEMV-IUCAKERBSA-N
• SMILES： O[C@H]1CCN(C(=O)OC(C)(C)C)C[C@@H]1C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate

Introduction to Tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate (CAS No. 1821740-54-8)

Tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate, with the CAS number 1821740-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The specific stereochemistry of this molecule, denoted by the (3S,4S) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

The structure of tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate incorporates several key functional groups that contribute to its unique properties. The tert-butyl group provides steric hindrance, which can influence both the compound's solubility and its interactions with biological targets. The hydroxyl group at the 4-position and the methyl group at the 3-position further modulate its reactivity and pharmacological profile. These features make it an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidines are known to exhibit properties such as analgesic, antipsychotic, and anti-inflammatory effects. The stereochemistry of these compounds is particularly important, as it can significantly impact their efficacy and selectivity. For instance, studies have shown that enantiomeric piperidine derivatives can differ substantially in their pharmacokinetic and pharmacodynamic properties.

The synthesis of tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, are often employed to achieve the desired stereoisomer. These methods ensure that the final product retains its specific configuration, which is critical for its intended biological function.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. Researchers are exploring its use in various therapeutic areas, including central nervous system disorders and metabolic diseases. The hydroxyl and methyl groups in its structure suggest that it may interact with enzymes and receptors in ways that could lead to new treatment strategies.

Recent studies have highlighted the importance of stereochemistry in drug design. For example, a study published in the Journal of Medicinal Chemistry demonstrated that the (3S,4S) configuration of piperidine derivatives can enhance binding affinity to specific biological targets. This finding underscores the value of investing in the synthesis and characterization of stereospecific compounds like tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate.

The pharmaceutical industry is increasingly focused on developing drugs with improved efficacy and reduced side effects. Piperidine derivatives offer a promising avenue for achieving these goals due to their diverse biological activities and tunable structures. By optimizing the stereochemistry and functional groups of these compounds, researchers can create molecules that are both potent and selective.

In addition to its potential therapeutic applications, tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structure provides a scaffold that can be modified to explore new chemical space and discover novel drug candidates.

The use of computational methods has become an integral part of modern drug discovery. Molecular modeling techniques can predict how a compound will interact with biological targets based on its structure. These predictions can guide experimental efforts and accelerate the development process. In the case of tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate, computational studies have helped researchers understand its potential binding modes and optimize its design for better performance.

The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated before it can be used in clinical settings. Preclinical studies are conducted to assess how a drug behaves in living organisms and identify any potential adverse effects. These studies provide critical data that informs decisions about whether to proceed with human trials.

The growing body of research on piperidine derivatives suggests that they have significant therapeutic potential. As more data becomes available on compounds like tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate, it is likely that new applications will be discovered. The combination of synthetic chemistry expertise and computational biology will continue to drive innovation in this field.

In conclusion, tert-butyl (3S,4S)-4-hydroxy-3-methyl-piperidine-1-carboxylate represents an exciting opportunity for researchers interested in developing novel therapeutics. Its unique structure, stereochemistry, and potential biological activities make it a compelling candidate for further investigation. As our understanding of these compounds grows, so too will their potential contributions to medicine.